Cas no 2137912-61-7 (1-[1-(Aminomethyl)cyclopropyl]-3-chlorobut-3-en-1-one)

• Product Name: 1-[1-(Aminomethyl)cyclopropyl]-3-chlorobut-3-en-1-one
• CAS No: 2137912-61-7
• MF: C₈H₁₂ClNO
• MW: 173.639981269836
• CID: 5950519
• PubChem ID: 165467184
• Update Time: 2025-06-11

1-[1-(Aminomethyl)cyclopropyl]-3-chlorobut-3-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[1-(aminomethyl)cyclopropyl]-3-chlorobut-3-en-1-one
• EN300-796122
• 2137912-61-7
• 1-[1-(Aminomethyl)cyclopropyl]-3-chlorobut-3-en-1-one

• Inchi： 1S/C8H12ClNO/c1-6(9)4-7(11)8(5-10)2-3-8/h1-5,10H2
• InChI Key： DUKHJAZMXCXOMP-UHFFFAOYSA-N
• SMILES： ClC(=C)CC(C1(CN)CC1)=O

Computed Properties

• Exact Mass: 173.0607417g/mol
• Monoisotopic Mass: 173.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.1Ų

Additional information on 1-[1-(Aminomethyl)cyclopropyl]-3-chlorobut-3-en-1-one

Comprehensive Analysis of 1-[1-(Aminomethyl)cyclopropyl]-3-chlorobut-3-en-1-one (CAS No. 2137912-61-7)

1-[1-(Aminomethyl)cyclopropyl]-3-chlorobut-3-en-1-one (CAS No. 2137912-61-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopropyl ring with an aminomethyl group and a chlorobut-3-en-1-one moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting enzyme inhibition and receptor modulation.

In recent years, the demand for cyclopropyl-containing compounds has surged, driven by their stability and metabolic resistance. This compound's chloroalkene functionality further enhances its reactivity, enabling diverse chemical transformations. A growing trend in AI-driven drug design has highlighted the importance of such scaffolds, as computational models frequently identify them as high-value building blocks for small-molecule therapeutics. Questions like "How does 1-[1-(Aminomethyl)cyclopropyl]-3-chlorobut-3-en-1-one interact with biological targets?" or "What are the synthetic routes for CAS 2137912-61-7?" are increasingly common in scientific forums.

The compound's ketone and vinyl chloride groups offer distinct advantages in cross-coupling reactions, a hot topic in modern organic chemistry. With the rise of green chemistry, researchers are exploring solvent-free or catalytic methods to incorporate this molecule into sustainable workflows. Its aminomethyl segment also aligns with the search for bioisosteres—a key focus in medicinal chemistry to improve drug-like properties. Notably, patents referencing 2137912-61-7 often emphasize its role in optimizing pharmacokinetic profiles.

From an industrial perspective, scalability and purity are critical for CAS No. 2137912-61-7. Analytical techniques like HPLC and NMR are essential to ensure batch consistency, a concern frequently raised in quality control discussions. The compound’s stability under various pH conditions is another area of investigation, particularly for formulations requiring long shelf lives. As precision medicine advances, derivatives of this scaffold may contribute to tailored therapies, addressing queries such as "Can 1-[1-(Aminomethyl)cyclopropyl]-3-chlorobut-3-en-1-one be used in personalized oncology?"

In summary, 1-[1-(Aminomethyl)cyclopropyl]-3-chlorobut-3-en-1-one represents a compelling case study at the intersection of synthetic chemistry and biomedical innovation. Its multifaceted reactivity and alignment with drug discovery trends ensure its relevance in both academic and industrial settings. Future studies may explore its utility in proteolysis-targeting chimeras (PROTACs) or covalent inhibitors, further solidifying its position in cutting-edge research.